Cas no 2173999-45-4 (rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride)

• Product Name: rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride
• CAS No: 2173999-45-4
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4711261
• PubChem ID: 136589260
• Update Time: 2025-11-02

rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2R)-2-(Pyridin-2-yl)cyclopropanecarboxylic acid hydrochloride
• (1R,2R)-2-pyridin-2-ylcyclopropane-1-carboxylic acid;hydrochloride
• rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride

• Inchi： 1S/C9H9NO2.ClH/c11-9(12)7-5-6(7)8-3-1-2-4-10-8;/h1-4,6-7H,5H2,(H,11,12);1H/t6-,7-;/m1./s1
• InChI Key： XYELLFNQWWRNGP-ZJLYAJKPSA-N
• SMILES： Cl.OC([C@@H]1C[C@H]1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 199.0400063 g/mol
• Monoisotopic Mass: 199.0400063 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• Molecular Weight: 199.63

Additional information on rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride

Comprehensive Guide to rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2173999-45-4)

rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2173999-45-4) is a chiral cyclopropane derivative with significant applications in pharmaceutical research and organic synthesis. This compound, featuring a pyridine ring and a cyclopropane carboxylic acid moiety, has garnered attention due to its unique structural properties and potential biological activities. Researchers and chemists are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride combines a rigid cyclopropane ring with a pyridine heterocycle, offering a versatile scaffold for medicinal chemistry. Its hydrochloride salt form enhances solubility, making it suitable for various experimental conditions. Recent studies highlight its potential in targeting neurological and inflammatory pathways, aligning with the growing interest in small molecule therapeutics and precision medicine.

One of the key advantages of rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride is its chiral nature, which allows for enantioselective synthesis and applications. The (1R,2R) configuration is particularly noteworthy, as it often exhibits distinct biological activity compared to its enantiomers. This property is crucial for researchers focusing on stereochemistry and drug design, where subtle structural changes can significantly impact efficacy and safety.

In the context of current trends, this compound aligns with the rising demand for novel chemical entities in drug development. With the pharmaceutical industry emphasizing targeted therapies and personalized medicine, rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride presents a promising candidate for further investigation. Its potential applications extend to central nervous system (CNS) disorders and autoimmune diseases, areas of high interest in modern therapeutics.

From a synthetic perspective, the preparation of rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride involves advanced organic chemistry techniques, including asymmetric synthesis and catalysis. These methods are critical for achieving high enantiomeric purity, a requirement for many pharmaceutical applications. The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

The market for chiral compounds like rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride is expanding, driven by the need for more effective and safer drugs. As researchers continue to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics. Its compatibility with high-throughput screening and fragment-based drug discovery further enhances its appeal to the scientific community.

In summary, rac-(1R,2R)-2-(Pyridin-2-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2173999-45-4) represents a valuable tool for pharmaceutical research and organic synthesis. Its unique structural features, combined with its potential biological activities, make it a compound of significant interest. As the field of medicinal chemistry evolves, this molecule is poised to contribute to breakthroughs in drug discovery and therapeutic innovation.